
Physical and chemical properties of 3-
[(Dimethylamino)methyl]phenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-[(Dimethylamino)methyl]phenol

Cat. No.: B1593381 Get Quote

An In-depth Technical Guide to 3-
[(Dimethylamino)methyl]phenol
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-[(Dimethylamino)methyl]phenol, a member of the aminophenol family, is a versatile

organic compound with significant applications in various scientific fields. Its unique structure,

featuring both a phenolic hydroxyl group and a tertiary amine, imparts a range of chemical

properties that make it a valuable intermediate in organic synthesis, particularly in the

development of pharmaceuticals and as a catalyst in polymer chemistry. This technical guide

provides a comprehensive overview of the physical and chemical properties of 3-
[(Dimethylamino)methyl]phenol, detailed experimental protocols for its synthesis and

analysis, and an exploration of its functional roles.

Chemical and Physical Properties
3-[(Dimethylamino)methyl]phenol is a clear to pale yellow liquid at room temperature. Its

bifunctional nature, containing both an acidic phenolic proton and a basic dimethylamino group,

governs its solubility and reactivity. It is generally soluble in polar organic solvents such as

methanol and ethanol and exhibits moderate solubility in water, which can be influenced by pH.
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A summary of its key physical and chemical properties is presented in the table below.

Property Value Reference

Molecular Formula C₉H₁₃NO [1]

Molecular Weight 151.21 g/mol [1]

CAS Number 60760-04-5 [2][3][4]

Appearance Clear to pale yellow liquid [1]

Melting Point 14 °C [1]

Boiling Point 265 °C [1]

Density 1.032 g/cm³ [1]

Solubility
Soluble in alcohols,

moderately soluble in water.
[1]

Synthesis
The primary route for the synthesis of 3-[(Dimethylamino)methyl]phenol is the Mannich

reaction. This three-component condensation reaction involves an active hydrogen-containing

compound (m-cresol), formaldehyde, and a secondary amine (dimethylamine).

Experimental Protocol: Mannich Reaction Synthesis
While a specific, detailed protocol for the synthesis of the 3-isomer is not readily available in the

reviewed literature, a general procedure for the Mannich reaction of a phenol (in this case, m-

cresol as the starting material to yield the 3-substituted product) is as follows. This protocol is

based on established methods for similar phenolic Mannich bases.

Materials:

m-Cresol

Dimethylamine (40% aqueous solution)

Formaldehyde (37% aqueous solution)
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Ethanol

Hydrochloric acid (for pH adjustment)

Sodium hydroxide (for pH adjustment)

Diethyl ether or other suitable organic solvent for extraction

Anhydrous magnesium sulfate or sodium sulfate for drying

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve m-

cresol in ethanol.

Cool the solution in an ice bath.

Slowly add dimethylamine solution, followed by the dropwise addition of formaldehyde

solution while maintaining the low temperature.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours, then heat to reflux for a specified period (typically 2-4 hours) to ensure the

reaction goes to completion.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Acidify the mixture with hydrochloric acid to a pH of approximately 2-3.

Wash the acidic solution with diethyl ether to remove any unreacted m-cresol and non-basic

byproducts.

Basify the aqueous layer with a sodium hydroxide solution to a pH of approximately 9-10 to

deprotonate the amine and precipitate the product.

Extract the product with diethyl ether.
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Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the solvent under reduced pressure to

obtain the crude 3-[(Dimethylamino)methyl]phenol.

Purification
The crude product can be purified by vacuum distillation. The fraction collected at the

appropriate boiling point and pressure will yield the purified 3-
[(Dimethylamino)methyl]phenol.

Experimental Workflows
The synthesis and purification of 3-[(Dimethylamino)methyl]phenol can be visualized as a

sequential workflow.
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Synthesis and Purification Workflow for 3-[(Dimethylamino)methyl]phenol

Synthesis (Mannich Reaction)

Purification

m-Cresol,
Formaldehyde,
Dimethylamine

Reflux in Ethanol

1. Mix & Heat

Acidify with HCl

2. Cool

Wash with Ether

3. Separate

Basify with NaOH

4. Aqueous Layer

Extract with Ether

5. Product Extraction

Dry over Na2SO4

6. Organic Layer

Concentrate in vacuo

7. Filter

Crude Product

8. Evaporate Solvent

Vacuum Distillation

Transfer

Pure 3-[(Dimethylamino)methyl]phenol

Collect Fraction
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Catalytic Role of Aminomethylphenol in Epoxy Curing

3-[(Dimethylamino)methyl]phenol
(Tertiary Amine)

Activated Epoxy-Catalyst
Complex

1. Activation of Epoxy

Epoxy Resin
(Oxirane Ring)

Amine Curing Agent
(Primary/Secondary Amine)

Nucleophilic Attack
by Amine Hardener

2. Attack

Cross-linked Polymer Network

3. Propagation

Regenerated Catalyst

4. Catalyst Release

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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